Cas no 2034390-76-4 (2-(4-chlorophenoxy)-2-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)propanamide)

• Product Name: 2-(4-chlorophenoxy)-2-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)propanamide
• CAS No: 2034390-76-4
• MF: C₁₉H₂₁ClN₆O₂
• MW: 400.862042188644
• CID: 6409178
• PubChem ID: 121022867
• Update Time: 2025-08-04

2-(4-chlorophenoxy)-2-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-2-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)propanamide
• AKOS026699429
• F6561-6992
• 2034390-76-4
• 2-(4-chlorophenoxy)-2-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]propanamide
• 2-(4-chlorophenoxy)-2-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)propanamide
• N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(4-chlorophenoxy)-2-methylpropanamide

• Inchi： 1S/C19H21ClN6O2/c1-19(2,28-15-5-3-13(20)4-6-15)18(27)22-14-9-10-25(11-14)17-8-7-16-23-21-12-26(16)24-17/h3-8,12,14H,9-11H2,1-2H3,(H,22,27)
• InChI Key： NHXDKEHPJLEQDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NC1CN(C2C=CC3=NN=CN3N=2)CC1)=O

Computed Properties

• Exact Mass: 400.1414516g/mol
• Monoisotopic Mass: 400.1414516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.6Ų

Additional information on 2-(4-chlorophenoxy)-2-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)propanamide

Introduction to Compound with CAS No. 2034390-76-4 and Product Name: 2-(4-chlorophenoxy)-2-methyl-N-(1-{1,2,4triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)propanamide

The compound identified by the CAS number 2034390-76-4 and the product name 2-(4-chlorophenoxy)-2-methyl-N-(1-{1,2,4triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of multiple heterocyclic rings, including a 1,2,4-triazolo[4,3-b]pyridazine moiety, suggests a high degree of molecular complexity that may contribute to its biological activity. Such structural motifs are often explored in drug discovery for their ability to interact with biological targets in novel ways.

In recent years, there has been a growing interest in the development of molecules that incorporate triazolopyridazine scaffolds. These heterocycles are known for their stability and ability to participate in various chemical interactions, making them valuable components in medicinal chemistry. The specific arrangement of atoms in the 1,2,4-triazolo[4,3-b]pyridazine ring system can influence the compound's pharmacokinetic properties and target specificity. This particular derivative combines this scaffold with a pyrrolidinyl group and a 4-chlorophenoxy substituent, which are common features in many bioactive molecules.

The 2-(4-chlorophenoxy)-2-methyl-N-(1-{1,2,4triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)propanamide structure is particularly noteworthy for its potential applications in the treatment of various diseases. The chlorophenoxy group is often associated with compounds that exhibit antimicrobial and anti-inflammatory properties. Additionally, the pyrrolidinyl moiety can enhance binding affinity to certain biological receptors. The combination of these elements suggests that this compound may have multiple modes of action, which could be advantageous in therapeutic settings where polypharmacicity is desired.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The 1,2,4-triazolo[4,3-b]pyridazine core has been shown to exhibit significant biological activity across a range of therapeutic areas. For instance, derivatives of this scaffold have demonstrated promise in the treatment of neurological disorders due to their ability to modulate neurotransmitter systems. Furthermore, the presence of nitrogen-rich heterocycles often enhances lipophilicity and cell membrane permeability, which are critical factors for oral bioavailability.

The N-(1-{1,2,4triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)propanamide portion of the molecule adds another layer of complexity and potential functionality. The amide group is a well-known pharmacophore that can interact with biological targets through hydrogen bonding. This feature is particularly useful in designing molecules that require precise spatial orientation within a binding pocket. The pyrrolidinyl ring further contributes to the compound's structural diversity and may provide additional interactions with biological receptors.

One of the most exciting aspects of this compound is its potential for further optimization. Medicinal chemists often use such structures as starting points for structure-activity relationship (SAR) studies. By systematically modifying various functional groups or substituents, researchers can gain insights into which parts of the molecule are most critical for biological activity. This process can lead to the development of more potent and selective drug candidates.

Current research trends indicate that there is significant interest in developing small molecules that can modulate protein-protein interactions (PPIs). The complex architecture of 2-(4-chlorophenoxy)-2-methyl-N-(1-{1,2,4triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)propanamide makes it a promising candidate for this area of investigation. PPIs play crucial roles in many biological processes and are often targeted by new drugs due to their involvement in disease mechanisms. However, designing molecules that can effectively disrupt these interactions is challenging due to the lack of well-defined binding sites.

The compound's structural features may also make it useful in other therapeutic areas beyond traditional drug targets. For example, its ability to interact with multiple biological systems could make it valuable in developing combination therapies or treatments for complex diseases like cancer or autoimmune disorders. Additionally, the presence of multiple nitrogen atoms suggests potential applications in enzyme inhibition or receptor modulation.

In conclusion,2034390-76-4 and its corresponding product name represent a fascinating example of modern pharmaceutical chemistry. The unique combination of heterocyclic rings and functional groups provides a rich foundation for further exploration and development. As research continues to uncover new biological targets and mechanisms,this compound has the potential to contribute significantly to advancements in medicine.